Cas no 1003708-42-6 (3-Fluoro-5-formylbenzonitrile)

• Product name: 3-Fluoro-5-formylbenzonitrile
• CAS No: 1003708-42-6
• MF: C₈H₄FNO
• MW: 149.1219
• MDL: MFCD04974123
• CID: 820647
• PubChem ID: 44754917

3-Fluoro-5-formylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-formylbenzonitrile
• 3-cyano-5-fluorobenzaldehyde
• CL8322
• fluoroformylbenzonitrile
• PubChem4774
• 5-Cyano-3-fluorobenzaldehyde
• MJDZWYNXMPFSJE-UHFFFAOYSA-N
• Benzonitrile, 3-fluoro-5-formyl-
• CM11914
• AS05573
• AB21501
• RP09969
• LS10266
• AB0034358
• X8502
• ST24028524
• AM200
• Z1198165377
• EN300-1212452
• LF-0225
• MFCD04974123
• 1003708-42-6
• J-512520
• SY025400
• CS-W018980
• DTXSID30660590
• AKOS006292954
• SCHEMBL77140
• DB-011180

• MDL： MFCD04974123
• Inchi： 1S/C8H4FNO/c9-8-2-6(4-10)1-7(3-8)5-11/h1-3,5H
• InChI Key： MJDZWYNXMPFSJE-UHFFFAOYSA-N
• SMILES： FC1C([H])=C(C#N)C([H])=C(C([H])=O)C=1[H]

Computed Properties

• Exact Mass: 149.02800
• Monoisotopic Mass: 149.027691913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.9
• XLogP3: 1.2

Experimental Properties

• Density: 1.25
• Boiling Point: 205 ºC
• Flash Point: 77 ºC
• PSA: 40.86000
• LogP: 1.50988

3-Fluoro-5-formylbenzonitrile Security Information

3-Fluoro-5-formylbenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives